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Compound of Interest

Compound Name: 2-Methylthiazole-4-carbothioamide

Cat. No.: B070578 Get Quote

Essential Safety and Handling Guide for 2-
Methylthiazole-4-carbothioamide
Attention: For research use only. Not for human or veterinary use.[1]

This document provides essential safety and logistical information for handling 2-
Methylthiazole-4-carbothioamide (CAS RN: 174223-29-1). The information herein is based

on general knowledge of thioamides and thiazole compounds, as a specific Safety Data Sheet

(SDS) for this compound was not readily available. Therefore, this guidance should be

supplemented with a substance-specific SDS from the supplier before any handling occurs.

Physicochemical Properties
Property Value

CAS Number 174223-29-1[1]

Molecular Formula C5H6N2S2[2]

Molecular Weight 158.24 g/mol [2]

Melting Point 201°C[2]

Boiling Point 289.621°C at 760 mmHg[2]

Density 1.376g/cm3[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-Methylthiazole-4-carbothioamide
due to the potential hazards associated with thioamide compounds. The following table outlines

the recommended PPE.

Body Part Recommended Protection Specifications

Respiratory

Dust respirator or full-face

respirator with appropriate

cartridges

Use in a well-ventilated area,

preferably a fume hood. For

weighing or generating dust, a

dust respirator is essential.[3]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling organic chemicals.

Always check the glove

manufacturer's compatibility

chart.[3][4]

Eyes

Safety glasses with side

shields or chemical splash

goggles

Eye protection is mandatory to

prevent contact with dust or

splashes.[3][4]

Skin and Body
Laboratory coat, long pants,

and closed-toe shoes

A lab coat should be worn to

protect from spills. Avoid

exposed skin.[3]

Operational and Disposal Plans
Handling and Storage

Handling: Handle in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.[3] Avoid generating dust. Wash hands thoroughly after handling.[3] Do

not eat, drink, or smoke in the handling area.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep

away from strong oxidizing agents, acids, and bases.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealed container for

disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of the waste according to institutional and local regulations.

Disposal Plan
Dispose of 2-Methylthiazole-4-carbothioamide and any contaminated materials as hazardous

chemical waste. All waste must be placed in a clearly labeled, sealed container. Follow all local,

state, and federal regulations for hazardous waste disposal. Contact your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Experimental Workflow
The following diagram outlines a safe workflow for handling 2-Methylthiazole-4-
carbothioamide in a laboratory setting.
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Safe Handling Workflow for 2-Methylthiazole-4-carbothioamide

Preparation
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Cleanup & Disposal
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Caption: Workflow for safe handling of 2-Methylthiazole-4-carbothioamide.
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Disclaimer: The information provided is intended for trained laboratory personnel and is based

on general chemical safety principles. A specific Safety Data Sheet (SDS) for 2-
Methylthiazole-4-carbothioamide (CAS 174223-29-1) was not available at the time of this

writing. It is imperative to obtain and review the SDS from your chemical supplier before

handling this compound. The user assumes all responsibility for the safe handling and use of

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.benchchem.com/product/b070578?utm_src=pdf-body
https://www.benchchem.com/product/b070578?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b070578
https://www.bocsci.com/product/2-methyl-1-3-thiazole-4-carbothioamide-cas-174223-29-1-61016.html
https://www.tcichemicals.com/BE/en/sds/T0669_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b070578#personal-protective-equipment-for-handling-2-methylthiazole-4-carbothioamide
https://www.benchchem.com/product/b070578#personal-protective-equipment-for-handling-2-methylthiazole-4-carbothioamide
https://www.benchchem.com/product/b070578#personal-protective-equipment-for-handling-2-methylthiazole-4-carbothioamide
https://www.benchchem.com/product/b070578#personal-protective-equipment-for-handling-2-methylthiazole-4-carbothioamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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